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Compound of Interest

Compound Name: Lead(II) perchlorate trihydrate

Cat. No.: B1593016 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental physicochemical

properties of lead(II) perchlorate trihydrate, Pb(ClO₄)₂·3H₂O. The information is intended for

professionals in research and development who may handle this compound. All data is

presented to facilitate easy reference and comparison, with detailed methodologies for key

experimental determinations.

Core Physicochemical Properties
Lead(II) perchlorate trihydrate is a white to light beige crystalline solid.[1][2] It is odorless and

highly hygroscopic, meaning it readily absorbs moisture from the air.[1][2] This compound is

notable for its high solubility in water and alcohol.[2][3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of lead(II) perchlorate
trihydrate.
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Property Value Citations

Molecular Formula Pb(ClO₄)₂·3H₂O [3][4]

Molecular Weight 460.14 g/mol [4]

Melting Point 83-100 °C / 181.4-212 °F [1][2][5][6]

Density 2.6 g/cm³ [2][5]

Solubility in Water 256.2 g/100 mL (at 25 °C) [5]

pH
3.0 - 5.0 (5% aqueous solution

at 25 °C)
[1][7]

Vapor Pressure 0.36 Torr [5]

Synthesis and Reactions
Lead(II) perchlorate trihydrate is a strong oxidizing agent and can be synthesized through

several pathways.[4] Its reactivity is a key consideration for its handling and application.

Synthesis Pathway
The most common laboratory synthesis involves the reaction of a lead(II) salt, such as lead(II)

oxide, lead(II) carbonate, or lead(II) nitrate, with perchloric acid.[5] The resulting solution is then

carefully heated to remove excess acid and crystallize the trihydrate.[5]
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Caption: Synthesis of Lead(II) Perchlorate Trihydrate.
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Thermal Decomposition
Upon heating, lead(II) perchlorate trihydrate undergoes decomposition. The trihydrate melts

at approximately 83 °C.[5] Further heating of the anhydrous salt to 250 °C results in

decomposition into lead(II) chloride and a mixture of lead oxides.[5] As a strong oxidizer, its

thermal decomposition can release oxygen, which may intensify fires.[1]

Pb(ClO₄)₂·3H₂O (solid)
Trihydrate

Pb(ClO₄)₂ (solid)
Anhydrous

 ~120°C 
(-3H₂O over P₄O₁₀)

PbCl₂ + Lead Oxides
(gaseous/solid)

 ~250°C 
(Decomposition)

Click to download full resolution via product page

Caption: Thermal Decomposition Pathway.

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of lead(II)
perchlorate trihydrate are based on standard analytical chemistry techniques.

Determination of pH
The pH of a 5% aqueous solution is determined using a calibrated pH meter at a controlled

temperature of 25 °C.[1][7]
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Preparation of Solution: A 5% (w/v) solution is prepared by dissolving 5 grams of lead(II)
perchlorate trihydrate in 100 mL of deionized water.

Calibration: A pH meter is calibrated using standard buffer solutions of known pH (e.g., pH

4.0, 7.0, and 10.0).

Measurement: The calibrated electrode is immersed in the prepared solution, and the pH

reading is recorded once it stabilizes.

Solubility Determination
The high solubility of lead(II) perchlorate trihydrate can be quantitatively determined by

preparing a saturated solution and measuring the concentration of dissolved lead(II) ions.

Preparation of Saturated Solution: Excess lead(II) perchlorate trihydrate is added to a

known volume of deionized water at 25 °C. The mixture is stirred for an extended period to

ensure equilibrium is reached.

Separation: The undissolved solid is removed by filtration or centrifugation.

Analysis: The concentration of lead(II) ions in the clear supernatant is determined using

techniques such as atomic absorption spectroscopy (AAS) or inductively coupled plasma-

mass spectrometry (ICP-MS). The solubility is then expressed in grams per 100 mL.

Safety and Handling
Lead(II) perchlorate trihydrate is a hazardous substance with multiple associated risks.

Oxidizer: It may intensify fire and can cause fire upon contact with combustible materials.[1]

Toxicity: It is harmful if swallowed or inhaled.[1] It is classified as a substance that may cause

cancer, damage the unborn child, and is suspected of damaging fertility.[1] Prolonged or

repeated exposure may cause damage to organs.[1]

Environmental Hazard: It is very toxic to aquatic life with long-lasting effects.[1]

Due to these hazards, strict safety protocols must be followed when handling this compound.

This includes the use of personal protective equipment (PPE) such as gloves, safety goggles,
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and a lab coat.[8] All work should be conducted in a well-ventilated area or under a chemical

fume hood.[1] It should be stored away from combustible materials, strong reducing agents,

and finely powdered metals.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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